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Compound of Interest

Compound Name:

[1-(3-

Chlorophenyl)cyclopentyl]methana

mine

CAS No.: 933752-65-9

Cat. No.: B3307797

Get Quote

Technical Whitepaper: [1-(3-
Chlorophenyl)cyclopentyl]methanamine
Executive Summary
As agrochemical and pharmaceutical pipelines increasingly demand sterically tuned building

blocks, arylcycloalkylamines have emerged as highly versatile scaffolds. [1-(3-
Chlorophenyl)cyclopentyl]methanamine is a specialized primary amine characterized by a

sterically demanding cyclopentyl core bonded to both a 3-chlorophenyl group and an

aminomethyl moiety. This unique topology restricts the conformational flexibility of the amine,

dictating highly specific binding affinities and reaction trajectories.

This technical guide provides an in-depth analysis of its chemical identity, analytical mass

spectrometry profiling, validated synthetic methodologies, and its primary commercial

application as a critical intermediate in the synthesis of 1,3-oxazin-4-one herbicides.
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Chemical Identity & Structural Profiling
The physical and structural parameters of the compound are foundational for downstream

formulation and synthetic planning. The quaternary carbon (C1 of the cyclopentyl ring)

introduces significant steric bulk, which protects the adjacent amine from premature

degradation while requiring optimized, high-energy conditions for functionalization.

Parameter Value

IUPAC Name [1-(3-Chlorophenyl)cyclopentyl]methanamine

CAS Number 933752-65-9[1]

Molecular Formula C₁₂H₁₆ClN

Molecular Weight 209.72 g/mol [1]

SMILES C1CCC(C1)(CN)C2=CC(=CC=C2)Cl[2]

InChIKey RUCYJFAAKGHQNI-UHFFFAOYSA-N

Analytical Identification & Mass Spectrometry
For self-validating experimental workflows, identifying the compound via High-Resolution Mass

Spectrometry (HRMS) and Ion Mobility Spectrometry (IMS) is critical. The presence of the

chlorine atom provides a distinct

and

isotopic signature in a characteristic 3:1 ratio.

Below is a summarized table of predicted Electrospray Ionization (ESI-MS) adducts and their

Collision Cross Section (CCS) values, which are essential for calibrating drift-tube or traveling-

wave ion mobility instruments[2].
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Adduct Species Predicted m/z Predicted CCS (Å²)

[M+H]⁺ 210.10440 147.5

[M+Na]⁺ 232.08634 154.7

[M+NH₄]⁺ 227.13094 170.2

[M+K]⁺ 248.06028 149.5

[M+H-H₂O]⁺ 192.09438 142.1

[M-H]⁻ 208.08984 153.3

Causality in Analysis: When ionizing this compound, the loss of ammonia (

Da) is a common in-source fragmentation pathway due to the stability of the resulting tertiary
carbocation at the C1 cyclopentyl position. Analysts should monitor the m/z 193 fragment to
confirm the structural connectivity.

Synthetic Methodology & Validated Protocol
The synthesis of[1-(3-Chlorophenyl)cyclopentyl]methanamine relies on the cycloalkylation

of an arylacetonitrile followed by the aggressive reduction of the sterically hindered nitrile[3].

3-Chlorophenylacetonitrile
1-(3-Chlorophenyl)

cyclopentanecarbonitrile
(CAS: 143328-16-9)

 NaH, DMF
Cycloalkylation

1,4-Dibromobutane

[1-(3-Chlorophenyl)
cyclopentyl]methanamine

(CAS: 933752-65-9)

 LiAlH4, THF
Nitrile Reduction

Click to download full resolution via product page

Caption: Synthetic pathway for[1-(3-Chlorophenyl)cyclopentyl]methanamine via

cycloalkylation and reduction.

Step-by-Step Reduction Protocol
To ensure scientific integrity and high yield, the following self-validating protocol must be strictly

adhered to:
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Reagent Preparation: Suspend Lithium Aluminum Hydride (

, 2.0 eq) in anhydrous Tetrahydrofuran (THF) under an Argon atmosphere at 0°C.

Causality: THF acts as a weakly coordinating solvent that stabilizes the lithium ion,

enhancing the nucleophilicity of the hydride. The 0°C temperature mitigates the

exothermic nature of the initial hydride transfer.

Substrate Addition: Dissolve 1-(3-chlorophenyl)cyclopentanecarbonitrile[3] in anhydrous THF

and add dropwise to the suspension over 30 minutes.

Causality: Controlled addition prevents thermal runaway and suppresses bimolecular side

reactions, such as amidine formation.

Thermal Activation: Remove the ice bath and heat the reaction to reflux (65°C) for 6 hours.

Causality: The intermediate iminium salt is highly sterically hindered by the cyclopentyl

ring. Thermal energy is strictly required to drive the second hydride transfer to completion;

otherwise, the reaction stalls at the imine stage.

Fieser Quench (Critical Step): Cool to 0°C. For every

grams of

used, sequentially add

mL of distilled

,

mL of 15%

(aq), and

mL of

. Stir vigorously for 30 minutes.

Causality: This specific stoichiometric quench hydrolyzes the aluminum alkoxide

complexes and precipitates them as a granular, easily filterable aluminate salt. Deviating
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from this causes the formation of unmanageable gelatinous emulsions that trap the

product.

Validation: Filter the salts, dry the organic layer over

, and concentrate in vacuo.

Self-Validation: Run an FT-IR spectrum of the crude oil. The complete disappearance of

the sharp

stretch at ~2240 cm⁻¹ confirms total conversion.

Agrochemical Applications: 1,3-Oxazin-4-one
Herbicides
The primary industrial utility of[1-(3-Chlorophenyl)cyclopentyl]methanamine is its role as a

precursor for highly potent 1,3-oxazin-4-one herbicides, which exhibit broad-spectrum pre- and

post-emergence weed control[4].

According to U.S. Patent 5,436,224, the primary amine is first condensed with formaldehyde to

yield an N-methylene intermediate. This intermediate subsequently undergoes a cycloaddition

reaction with a dioxinone derivative (e.g., 5-phenyl-2,2,6-trimethyl-2H,4H-1,3-dioxin-4-one) in

refluxing xylene[5].
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3-[1-(3-chlorophenyl)cyclopentyl]-
6-methyl-5-phenyl-2,3-dihydro-

4H-1,3-oxazin-4-one

 Xylene, Reflux
Cycloaddition

5-phenyl-2,2,6-trimethyl-
2H,4H-1,3-dioxin-4-one
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Caption: Synthesis of 1,3-oxazin-4-one herbicides using the methanamine intermediate (US

Patent 5,436,224).

Mechanistic Insight: The cycloaddition is driven by the thermal extrusion of acetone from the

dioxinone, generating a highly reactive acylketene intermediate. The N-methylene amine acts

as a heterodienophile, trapping the acylketene to form the stable 1,3-oxazin-4-one ring

system[5]. The steric bulk of the 1-(3-chlorophenyl)cyclopentyl group is essential for the

herbicide's target binding affinity in the plant's metabolic pathways[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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